Cas no 1248709-73-0 (3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol)

• Product Name: 3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol
• CAS No: 1248709-73-0
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• MDL: MFCD16095433
• CID: 5607888
• PubChem ID: 61742118
• Update Time: 2025-05-20

3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-844590
• 1248709-73-0
• 3-(5-{[cyclopropyl(methyl)amino]methyl}thiophen-3-yl)prop-2-yn-1-ol
• AKOS011012289
• 3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol

• MDL： MFCD16095433
• Inchi： 1S/C12H15NOS/c1-13(11-4-5-11)8-12-7-10(9-15-12)3-2-6-14/h7,9,11,14H,4-6,8H2,1H3
• InChI Key： GGESETROFWWLDI-UHFFFAOYSA-N
• SMILES： S1C=C(C#CCO)C=C1CN(C)C1CC1

Computed Properties

• Exact Mass: 221.08743528g/mol
• Monoisotopic Mass: 221.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.7Ų

Additional information on 3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol

3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol: A Comprehensive Overview

The compound 3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol (CAS No. 1248709-73-0) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its thiophene ring, cyclopropane group, and alkyne functionality, has garnered attention due to its unique properties and versatile applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structure-function relationships, making it a subject of interest for both academic and industrial research.

The thiophene moiety in 3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol plays a pivotal role in its electronic properties. Thiophene, a five-membered aromatic heterocycle containing sulfur, is known for its conjugation capabilities and stability. In this compound, the thiophene ring is substituted at the 3-position with an alkyne group and at the 5-position with a cyclopropylmethylamine substituent. This substitution pattern not only enhances the molecule's aromaticity but also introduces steric and electronic effects that influence its reactivity and biological activity.

The cyclopropane group attached to the methylamine moiety adds another layer of complexity to the molecule. Cyclopropane rings are known for their strained geometry, which can lead to unique reactivity patterns. In this compound, the cyclopropane group contributes to the overall rigidity of the molecule and may facilitate specific interactions in biological systems. Recent studies have explored the role of cyclopropane-containing compounds in medicinal chemistry, highlighting their potential as scaffolds for drug development.

The alkyne functionality in 3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol is another key feature that has drawn scientific interest. Alkynes are highly reactive due to their triple bond, making them valuable intermediates in organic synthesis. In this compound, the alkyne serves as a versatile platform for further functionalization, enabling the creation of derivatives with diverse properties. Researchers have recently utilized alkynes in click chemistry reactions, which are known for their efficiency and selectivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-3-yl)prop-2-inol. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its thiophene ring and alkyne group, leading to enhanced stability and electronic delocalization. These findings have implications for its use in materials science, particularly in applications such as organic electronics and optoelectronics.

In terms of biological activity, 3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-inol has shown promise as a potential lead compound for drug discovery. Its unique combination of structural features makes it an attractive candidate for targeting various disease states, including cancer and neurodegenerative disorders. Preclinical studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines while showing selectivity over normal cells.

The synthesis of 3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-inol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring through cyclization reactions, followed by functionalization at specific positions to introduce the cyclopropane and alkyne groups. Researchers have recently optimized these steps using transition metal catalysts, significantly improving yields and reducing reaction times.

In conclusion, 3-(5-{cyclopropyl(methyl)aminomethyl}thiophen-inol (CAS No. 1248709-inl) is a multifaceted compound with intriguing structural features and diverse applications. Its thiophene ring, cyclopropane group, and alkyne functionality make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing our understanding of complex molecular systems.